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Compound of Interest

Compound Name: 1,2-Ditetradecylbenzene

Cat. No.: B15433484 Get Quote

This technical guide provides a comprehensive literature review of ditetradecylbenzene

compounds, targeting researchers, scientists, and professionals in drug development. Due to

the limited direct research on ditetradecylbenzene, this guide establishes a foundational

understanding by examining the synthesis, properties, and potential applications of long-chain

dialkylbenzenes as a representative class.

Introduction to Dialkylbenzenes
Alkylbenzenes are a significant class of hydrocarbons utilized in a variety of industrial

applications, from the production of detergents to their use as solvents.[1] Linear alkylbenzenes

(LABs) are particularly important as precursors to biodegradable surfactants.[1] Heavy

alkylbenzenes, which include compounds with longer alkyl chains like ditetradecylbenzene, find

use in the formulation of lubricating oils, protecting agents, and emulsifying agents.[2] The

synthesis of dialkylbenzenes traditionally involves Friedel-Crafts alkylation, a method that

attaches an alkyl group to an aromatic ring.[3][4]

Synthesis of Ditetradecylbenzene Compounds
The primary method for synthesizing dialkylbenzenes, including ditetradecylbenzene, is the

Friedel-Crafts alkylation.[3][4] This reaction involves the alkylation of an aromatic ring with an

alkyl halide or an alkene in the presence of a Lewis acid catalyst, such as aluminum chloride

(AlCl₃) or ferric chloride (FeCl₃).[4][5]
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Experimental Protocol: Friedel-Crafts Alkylation for Ditetradecylbenzene Synthesis

(Generalized)

This protocol is a generalized procedure based on the well-established Friedel-Crafts alkylation

reaction.

Materials:

Benzene

1-Tetradecene or 1-Chlorotetradecane

Anhydrous Aluminum Chloride (AlCl₃)

Dry inert solvent (e.g., carbon disulfide or nitrobenzene)

Hydrochloric Acid (HCl)

Sodium Bicarbonate solution

Anhydrous Sodium Sulfate

Ice bath

Reaction flask with a stirrer and reflux condenser

Separatory funnel

Distillation apparatus

Procedure:

In a clean, dry reaction flask, dissolve benzene in the inert solvent and cool the mixture in an

ice bath.

Slowly add anhydrous AlCl₃ to the stirred solution.

Gradually add 1-tetradecene or 1-chlorotetradecane to the reaction mixture. The addition

should be controlled to maintain a low temperature.
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After the addition is complete, allow the mixture to warm to room temperature and then reflux

for several hours to ensure the completion of the reaction. The reaction produces mono- and

di-alkylated products.

Cool the reaction mixture and carefully quench it by adding crushed ice and HCl to

decompose the aluminum chloride complex.

Transfer the mixture to a separatory funnel. Separate the organic layer, wash it with a

sodium bicarbonate solution to neutralize any remaining acid, and then with water.

Dry the organic layer over anhydrous sodium sulfate.

Fractionally distill the organic layer to separate the desired ditetradecylbenzene isomers from

the solvent, mono-tetradecylbenzene, and other byproducts. The isomers of dialkylbenzenes

often have very close boiling points, making separation challenging.[6]

Challenges in Synthesis:

Polyalkylation: The initial alkylation product is more nucleophilic than the starting benzene,

leading to the formation of polyalkylated products.[5][7]

Carbocation Rearrangement: If the alkylating agent is not a tertiary halide, the intermediate

carbocation can rearrange, leading to a mixture of products.[5][7]

Isomer Separation: The Friedel-Crafts reaction produces a mixture of ortho, meta, and para

isomers, which are often difficult to separate due to their similar boiling points.[6]

To address the issue of isomer separation, methods for the selective production of para-

dialkylbenzenes have been developed, for instance, through multilayer silylation.[6]
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Generalized workflow for the synthesis of ditetradecylbenzene.

Physicochemical Properties
Specific quantitative data for ditetradecylbenzene is not readily available in the literature.

However, the properties can be extrapolated from data on tetradecylbenzene and other long-

chain alkylbenzenes.
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Property Tetradecylbenzene
Expected Trend for
Ditetradecylbenzene

Molecular Formula C₂₀H₃₄[8] C₃₄H₆₂

Molar Mass 274.48 g/mol [8] 470.88 g/mol

Melting Point 16 °C[8] Higher than tetradecylbenzene

Boiling Point 359 °C[8]
Significantly higher than

tetradecylbenzene

Density 0.854 g/mL at 20°C[8]
Similar to or slightly higher

than tetradecylbenzene

Vapor Pressure 4.8E-05 mmHg at 25°C[8] Lower than tetradecylbenzene

Appearance
Clear colorless to yellow

liquid[8]

Likely a viscous liquid or waxy

solid at room temperature

Potential Applications in Drug Development and
Biological Activity
While direct biological studies on ditetradecylbenzene are scarce, the broader class of

alkylbenzenes and their derivatives have shown biological activity.

Surfactants for Drug Delivery: Long-chain alkylbenzenes are precursors to surfactants.[1]

Surfactants are crucial in drug delivery systems to enhance the solubility and bioavailability

of poorly water-soluble drugs.

Antimicrobial Activity: Some long-chain alkylated compounds have demonstrated

antimicrobial and antifungal properties. For example, N⁴-alkylcytidines with long alkyl chains,

including tetradecyl substituents, have shown inhibitory effects against Gram-positive

bacteria.[9] Stilbene derivatives, which are also aromatic hydrocarbons, exhibit antimicrobial

and antifungal properties.[10]

Scaffolds for Biologically Active Molecules: The benzene ring is a common scaffold in

medicinal chemistry. The long alkyl chains of ditetradecylbenzene could be functionalized to
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create novel drug candidates with specific lipophilic characteristics, potentially targeting cell

membranes or hydrophobic pockets of proteins.

Drug Development Applications
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Potential applications of ditetradecylbenzene in drug development.

Conclusion
Ditetradecylbenzene represents a class of heavy alkylbenzenes with potential applications in

various fields, including materials science and drug development. While specific research on

this compound is limited, a solid understanding of its synthesis and properties can be derived

from the extensive literature on Friedel-Crafts alkylation and the characteristics of long-chain

alkylbenzenes. The synthetic route via Friedel-Crafts alkylation is well-established, though

challenges such as polyalkylation and isomer separation need to be addressed for pure

compound synthesis. The high lipophilicity and the presence of a functionalizable aromatic ring

make ditetradecylbenzene and its derivatives interesting candidates for further investigation as

surfactants, antimicrobial agents, or as scaffolds in the design of new therapeutic molecules.

Future research should focus on the specific synthesis of ditetradecylbenzene isomers and the

evaluation of their biological activities to fully explore their potential in drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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